Cas no 514803-03-3 (1,3,4-Thiadiazol-2-amine, 5-(3-nitrophenyl)-N-(4-nitrophenyl)-)

• Product Name: 1,3,4-Thiadiazol-2-amine, 5-(3-nitrophenyl)-N-(4-nitrophenyl)-
• CAS No: 514803-03-3
• MF: C₁₄H₉N₅O₄S
• MW: 343.317360639572
• CID: 1571506
• Update Time: 2024-08-24

1,3,4-Thiadiazol-2-amine, 5-(3-nitrophenyl)-N-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazol-2-amine, 5-(3-nitrophenyl)-N-(4-nitrophenyl)-

• Inchi： 1S/C14H9N5O4S/c20-18(21)11-6-4-10(5-7-11)15-14-17-16-13(24-14)9-2-1-3-12(8-9)19(22)23/h1-8H,(H,15,17)
• InChI Key： WLSNZCVLMZKYCY-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=CC([N+]([O-])=O)=C2)=NN=C1NC1=CC=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 343.03767

Experimental Properties

• Density: 1.557±0.06 g/cm3(Predicted)
• Boiling Point: 565.0±60.0 °C(Predicted)
• PSA: 124.09
• pka: -0.16±0.10(Predicted)